9-(3-chlorophenyl)-1-methyl-3-(3-methylbenzyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
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Overview
Description
The compound is a derivative of pyrimido[2,1-f]purine, which is a type of heterocyclic compound . Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities .
Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups can influence properties like solubility, melting point, and reactivity .Scientific Research Applications
Synthesis and Potent Inhibitory Activities
Compounds similar to the one mentioned have been synthesized and evaluated for their inhibitory activities against specific enzymes. For instance, derivatives of 3-methyl-3,7-dihydro-purine-2,6-dione, bearing carboxybenzyl and chloro/cyanobenzyl groups, showed moderate to good inhibitory activities against dipeptidyl peptidase IV (DPP-IV), an enzyme relevant for the treatment of type 2 diabetes and obesity (Didunyemi et al., 2015).
Neurodegenerative Disease Treatment
Another research domain involves the design of multi-target drugs for neurodegenerative diseases. Compounds based on the tetrahydropyrazino[2,1-f]purinedione structure have been evaluated for their ability to inhibit monoamine oxidases (MAO) and interact with adenosine receptors, indicating potential for symptomatic as well as disease-modifying treatment of neurodegenerative diseases (Brunschweiger et al., 2014).
Antiviral Properties
Additionally, research into 9-benzyl-6-(dimethylamino)-9H-purines has uncovered antiviral activities against rhinoviruses, suggesting a new class of antiviral agents for the treatment of common colds and related viral infections (Kelley et al., 1988).
Anti-inflammatory Activity
The exploration of substituted analogues based on the pyrimido[2,1-f]purine-4,8(1H,9H)-dione ring system has led to the identification of compounds with significant anti-inflammatory activity, highlighting their potential in treating chronic inflammatory conditions without the side effects associated with current medications (Kaminski et al., 1989).
Future Directions
Properties
IUPAC Name |
9-(3-chlorophenyl)-1-methyl-3-[(3-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22ClN5O2/c1-15-6-3-7-16(12-15)14-29-21(30)19-20(26(2)23(29)31)25-22-27(10-5-11-28(19)22)18-9-4-8-17(24)13-18/h3-4,6-9,12-13H,5,10-11,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWDVVIUQFSCZHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2C(=O)C3=C(N=C4N3CCCN4C5=CC(=CC=C5)Cl)N(C2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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